Cas no 1247626-84-1 (3-(3-nitro-1H-pyrazol-4-yl)oxypropan-1-amine)
1247626-84-1 structure
Product Name:3-(3-nitro-1H-pyrazol-4-yl)oxypropan-1-amine
CAS No:1247626-84-1
MF:C6H10N4O3
MW:186.168600559235
CID:6021249
PubChem ID:114997713
Update Time:2024-01-16
3-(3-nitro-1H-pyrazol-4-yl)oxypropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-nitro-1H-pyrazol-4-yl)oxypropan-1-amine
- EN300-1849710
- 3-[(3-nitro-1H-pyrazol-4-yl)oxy]propan-1-amine
- 1247626-84-1
-
- Inchi： 1S/C6H10N4O3/c7-2-1-3-13-5-4-8-9-6(5)10(11)12/h4H,1-3,7H2,(H,8,9)
- InChI Key： AASVNZQMJFRGTN-UHFFFAOYSA-N
- SMILES： O(C1C=NNC=1[N+](=O)[O-])CCCN
Computed Properties
- Exact Mass: 186.07529019g/mol
- Monoisotopic Mass: 186.07529019g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 110Ų
3-(3-nitro-1H-pyrazol-4-yl)oxypropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1849710-0.05g |
3-[(3-nitro-1H-pyrazol-4-yl)oxy]propan-1-amine |
1247626-84-1 | 0.05g |
$1696.0 | 2023-06-01 | ||
| Enamine | EN300-1849710-0.1g |
3-[(3-nitro-1H-pyrazol-4-yl)oxy]propan-1-amine |
1247626-84-1 | 0.1g |
$1777.0 | 2023-06-01 | ||
| Enamine | EN300-1849710-0.25g |
3-[(3-nitro-1H-pyrazol-4-yl)oxy]propan-1-amine |
1247626-84-1 | 0.25g |
$1858.0 | 2023-06-01 | ||
| Enamine | EN300-1849710-0.5g |
3-[(3-nitro-1H-pyrazol-4-yl)oxy]propan-1-amine |
1247626-84-1 | 0.5g |
$1938.0 | 2023-06-01 | ||
| Enamine | EN300-1849710-1.0g |
3-[(3-nitro-1H-pyrazol-4-yl)oxy]propan-1-amine |
1247626-84-1 | 1g |
$2019.0 | 2023-06-01 | ||
| Enamine | EN300-1849710-2.5g |
3-[(3-nitro-1H-pyrazol-4-yl)oxy]propan-1-amine |
1247626-84-1 | 2.5g |
$3957.0 | 2023-06-01 | ||
| Enamine | EN300-1849710-5.0g |
3-[(3-nitro-1H-pyrazol-4-yl)oxy]propan-1-amine |
1247626-84-1 | 5g |
$5854.0 | 2023-06-01 | ||
| Enamine | EN300-1849710-10.0g |
3-[(3-nitro-1H-pyrazol-4-yl)oxy]propan-1-amine |
1247626-84-1 | 10g |
$8680.0 | 2023-06-01 | ||
| Enamine | EN300-1849710-1g |
3-[(3-nitro-1H-pyrazol-4-yl)oxy]propan-1-amine |
1247626-84-1 | 1g |
$0.0 | 2023-09-19 |
3-(3-nitro-1H-pyrazol-4-yl)oxypropan-1-amine Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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